![molecular formula C9H10O B7766677 2'-Methylacetophenone CAS No. 26444-19-9](/img/structure/B7766677.png)
2'-Methylacetophenone
Overview
Description
2’-Methylacetophenone is a colorless to pale yellow clear liquid. It has a sweet, hawthorn, powdery, anisic, coumarinic, phenolic, burnt, nutty, honey aroma . It is used as an odor and/or flavor in acacia, butterscotch, black currant, grape, vanilla, etc .
Synthesis Analysis
2’-Methylacetophenone can be prepared from toluene and acetic anhydride under the catalysis of anhydrous aluminum trichloride, which belongs to C-acylation reaction . The reaction involves grinding 13.0g of anhydrous aluminum trichloride into a three-necked flask, adding 20mL of anhydrous toluene, and slowly adding a mixture of 3.7mL of acetic anhydride and 5mL of anhydrous toluene through the dropping funnel under stirring .Molecular Structure Analysis
The molecular formula of 2’-Methylacetophenone is C9H10O . It has a molecular weight of 134.18 g/mol . The InChI key is YXWWHNCQZBVZPV-UHFFFAOYSA-N .Chemical Reactions Analysis
The enthalpies of vaporization/sublimation of 2-, 3- and 4-methyl-acetophenones and 2-, 3-, 4-cyano-acetophenones were derived from the vapor pressure temperature dependence measured with the help of the gas saturation method .Physical And Chemical Properties Analysis
2’-Methylacetophenone has a melting point of 107-108 °C and a boiling point of 214 °C (lit.) . Its density is 1.026 g/mL at 25 °C (lit.) . The compound is soluble in ethanol and insoluble in water .Scientific Research Applications
Pharmacological Activities
Natural-derived acetophenones, including 2’-Methylacetophenone, have been studied for their pharmacological activities . These compounds have shown a range of biological activities, including anti-inflammatory, anticancer, analgesic, antioxidant, cardioprotective, neuroprotective, and antidiabetic properties . For example, acetophenone derivatives such as apocynin and paeonol show anti-inflammatory traits without any negative side effects, making them perfect options for synthesizing drugs .
Pesticide Production
The proven ability of acetophenone-rich plants to fend off pests and insects has shed light on the perspective of using acetophenone derivatives as pesticides . With crops suffering catastrophic losses due to pest attacks and diseases, and the public opinion bending towards mitigating the use of chemical pesticides, acetophenone rises as a candidate for an eco-friendly alternative for synthetic pesticides .
Food and Fragrance Industries
Acetophenone derivatives are used in the food and fragrance industries, primarily for their orange blossom flavor . They are also used as fragrance ingredients in detergents, soaps, and perfumes .
Cosmetics Production
Acetophenones and their derivatives also have a variety of applications in cosmetics production, especially in the making of odorless and colorless cosmetics with good antiseptic effects .
Flavoring Agent
2’-Methylacetophenone is possibly used in vanilla, cherry, almond, coumarin, and various nut nuances . This makes it a valuable compound in the food industry, particularly in the creation of artificial flavors .
Safety and Hazards
2’-Methylacetophenone is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It’s classified as a Category 4 flammable liquid, and it’s harmful in contact with skin or if inhaled . Safety measures include wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces .
Future Directions
There is growing evidence that unique blends that often contain unusual compounds in floral volatile constituents are often employed to secure pollination by deception . Thus, the ability of plants to rapidly evolve new pathways for synthesizing floral volatiles may hold the key to the widespread evolution of deceptive pollination . The biosynthesis of these volatile compounds has been largely neglected, and future research could focus on elucidating these pathways .
Mechanism of Action
Target of Action
2’-Methylacetophenone, also known as 1-(2-Methylphenyl)ethanone , is a member of the class of organic compounds known as alkyl-phenylketones . These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group
Biochemical Pathways
It is known to be a secondary metabolite , suggesting that it may be involved in secondary metabolic processes within organisms.
Pharmacokinetics
Its thermophysical properties such as boiling temperature, critical temperature, and critical pressure have been critically evaluated . These properties can influence the compound’s bioavailability and pharmacokinetics.
Result of Action
It is known to be a fungal metabolite and has been used as a flavoring agent , suggesting that it may have effects on taste perception at the molecular and cellular levels.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2’-Methylacetophenone. For instance, its combustibility is a safety concern , indicating that it should be kept away from heat, sparks, open flames, and hot surfaces. Furthermore, its thermophysical properties such as boiling temperature, critical temperature, and critical pressure can be influenced by environmental conditions such as temperature and pressure.
properties
IUPAC Name |
1-(2-methylphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O/c1-7-5-3-4-6-9(7)8(2)10/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXWWHNCQZBVZPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501015360 | |
Record name | 1-(2-Methylphenyl)ethanone | |
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Molecular Weight |
134.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Alfa Aesar MSDS], Colourless to pale yellow liquid; Nutty coconut aroma | |
Record name | 2-Methylacetophenone | |
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Record name | 2-Methylacetophenone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/2021/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Boiling Point |
214.00 °C. @ 760.00 mm Hg | |
Record name | 2-Methylacetophenone | |
Source | Human Metabolome Database (HMDB) | |
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Solubility |
Practically insoluble or insoluble in water, Soluble (in ethanol) | |
Record name | 2-Methylacetophenone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/2021/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
1.023-1.029 | |
Record name | 2-Methylacetophenone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/2021/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Product Name |
2'-Methylacetophenone | |
CAS RN |
577-16-2, 26444-19-9 | |
Record name | 2′-Methylacetophenone | |
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Record name | 2-Methylacetophenone | |
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Record name | Ethanone, 1-(methylphenyl)- | |
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Record name | 2'-METHYLACETOPHENONE | |
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Record name | 1-(2-Methylphenyl)ethanone | |
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Record name | 2-methylacetophenone | |
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Record name | 1-(methylphenyl)ethan-1-one | |
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Record name | 2-METHYLACETOPHENONE | |
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Record name | 2-Methylacetophenone | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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